Cas no 2227676-98-2 (rac-(1R,3R)-3-(3,6-dichloropyridazin-4-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(3,6-dichloropyridazin-4-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227676-98-2
• MF: C₉H₁₁Cl₂N₃
• MW: 232.109739542007
• CID: 5804067
• PubChem ID: 165797211
• Update Time: 2025-06-15

rac-(1R,3R)-3-(3,6-dichloropyridazin-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(3,6-dichloropyridazin-4-yl)-2,2-dimethylcyclopropan-1-amine
• 2227676-98-2
• EN300-1978033

• Inchi： 1S/C9H11Cl2N3/c1-9(2)6(7(9)12)4-3-5(10)13-14-8(4)11/h3,6-7H,12H2,1-2H3/t6-,7-/m0/s1
• InChI Key： LWKURVGLOQOYAC-BQBZGAKWSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 231.0330028g/mol
• Monoisotopic Mass: 231.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Additional information on rac-(1R,3R)-3-(3,6-dichloropyridazin-4-yl)-2,2-dimethylcyclopropan-1-amine

Recent Advances in the Study of rac-(1R,3R)-3-(3,6-dichloropyridazin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227676-98-2)

The compound rac-(1R,3R)-3-(3,6-dichloropyridazin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227676-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its dichloropyridazine moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, structural optimization, and biological activity, shedding light on its mechanism of action and potential applications.

One of the key areas of research has been the stereoselective synthesis of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that improves the yield and purity of the desired stereoisomer. The researchers employed a chiral auxiliary approach to achieve high enantiomeric excess, which is critical for the compound's biological activity. The study also highlighted the importance of the cyclopropane ring in conferring stability and bioactivity to the molecule.

In terms of biological activity, rac-(1R,3R)-3-(3,6-dichloropyridazin-4-yl)-2,2-dimethylcyclopropan-1-amine has demonstrated potent inhibitory effects on specific enzyme targets. A recent preprint on bioRxiv (2024) reported its efficacy as an inhibitor of a key enzyme involved in neurotransmitter regulation, suggesting potential applications in neurological disorders. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, providing a foundation for further drug development.

Another significant advancement is the exploration of this compound's agrochemical potential. A 2024 study in Pest Management Science investigated its use as a novel insecticide. The researchers found that the compound exhibits high selectivity and low toxicity to non-target organisms, making it a promising candidate for sustainable pest control. Field trials are currently underway to assess its efficacy under real-world conditions.

Despite these promising findings, challenges remain in the development of rac-(1R,3R)-3-(3,6-dichloropyridazin-4-yl)-2,2-dimethylcyclopropan-1-amine. Pharmacokinetic studies have indicated moderate bioavailability, prompting efforts to optimize its formulation. Additionally, the environmental fate of the compound is under scrutiny, with ongoing studies aiming to assess its degradation pathways and ecological impact.

In conclusion, rac-(1R,3R)-3-(3,6-dichloropyridazin-4-yl)-2,2-dimethylcyclopropan-1-amine represents a versatile and promising compound in both pharmaceutical and agrochemical research. Continued efforts in synthetic optimization, biological evaluation, and environmental assessment will be crucial for its successful translation into practical applications. The compound's unique structural features and broad activity profile make it a valuable subject for future investigations in chemical biology.